Cas no 1111021-58-9 (2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)-
• CAS No: 1111021-58-9
• MF: C₂₄H₂₉N₃O₅S
• MW: 471.569164991379
• CID: 5230504
• Update Time: 2025-06-26

2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)-
• 6-[(2-methylpiperidin-1-yl)sulfonyl]-n-(3,4,5-trimethoxyphenyl)quinolin-2-amine

• Inchi： 1S/C24H29N3O5S/c1-16-7-5-6-12-27(16)33(28,29)19-9-10-20-17(13-19)8-11-23(26-20)25-18-14-21(30-2)24(32-4)22(15-18)31-3/h8-11,13-16H,5-7,12H2,1-4H3,(H,25,26)
• InChI Key： AMPNVQJPVKIKEY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(S(N3CCCCC3C)(=O)=O)=CC=2)C=CC=1NC1=CC(OC)=C(OC)C(OC)=C1

Additional information on 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)-

Introduction to 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)- (CAS No. 1111021-58-9)

2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl) (CAS No. 1111021-58-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, which is renowned for its broad spectrum of biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a quinolinamine core conjugated with a sulfonyl-piperidine moiety and a trimethoxyphenyl group, makes it a subject of intense research interest.

The 6-[(2-methyl-1-piperidinyl)sulfonyl] substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Sulfonyl groups are well-known for their ability to enhance binding affinity and metabolic stability, which are critical factors in drug design. The presence of the (2-methyl-1-piperidinyl) moiety further contributes to the compound's unique chemical profile, potentially influencing its solubility and interaction with biological targets.

The N-(3,4,5-trimethoxyphenyl) part of the molecule introduces hydrophobicity and electronic properties that can be leveraged to optimize drug-receptor interactions. Trimethoxyphenyl groups are often used in medicinal chemistry to improve bioavailability and target specificity. This combination of structural features makes 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl) a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies have shown that quinoline derivatives can exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl) suggests potential applications in treating conditions such as inflammation, cancer, and neurological disorders.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological targets. The sulfonyl group appears to enhance binding affinity by forming multiple hydrogen bonds with amino acid residues in protein targets. Meanwhile, the trimethoxyphenyl group may contribute to hydrophobic interactions, further stabilizing the compound-receptor complex. These findings highlight the importance of structural optimization in drug design and provide a foundation for developing more effective therapeutic agents.

The synthesis of 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective sulfonylation have been particularly useful in constructing the complex framework of this molecule.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers are exploring its efficacy in preclinical models to evaluate its therapeutic potential. Initial results suggest that 2-Quinolinamine, 6-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl) may exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression.

The development of novel anticancer agents is a critical area of research due to the increasing incidence of cancer worldwide. Quinoline derivatives have shown promise in this context due to their ability to interfere with essential cellular processes. The unique structure of 6-[(2-methyl-1-piperidinyl)sulfonyl] -N-(3,4,5-trimethoxyphenyl)-quinolinamine suggests that it may offer advantages over existing treatments by targeting multiple pathways simultaneously.

Furthermore, 1111021 -58 -9 has been investigated for its antimicrobial properties. Quinoline-based compounds are known for their ability to disrupt bacterial cell membranes and inhibit essential enzymatic functions. Preliminary studies indicate that this derivative may be effective against resistant strains of bacteria, providing a much-needed alternative to conventional antibiotics.

The future directions for research on CAS No 1111021 -58 -9 include exploring its pharmacological profile in greater detail and optimizing its chemical structure for improved efficacy and safety. Combination therapies involving this compound with other drugs may also be explored to enhance treatment outcomes. As our understanding of biological systems continues to grow, 6-[(2-methyl -1 -piperidiny)sulfonyl] -N(3,4,5-trimethoxypheny)quinolinamine holds promise as a versatile tool for addressing various diseases.